Cas no 1805401-81-3 (4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine
• CAS No: 1805401-81-3
• MF: C₈H₅ClF₅NO
• MW: 261.576418638229
• CID: 4890235
• Update Time: 2025-06-07

4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5ClF5NO/c9-2-3-1-4(8(12,13)14)15-7(16)5(3)6(10)11/h1,6H,2H2,(H,15,16)
• InChI Key： ASQNWFIBRVHBCP-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)(F)F)NC(C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 371
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine

Introduction to 4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1805401-81-3)

4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine, identified by its CAS number 1805401-81-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic ring structure containing nitrogen, which is widely recognized for its diverse biological activities and potential therapeutic applications. The unique substitution pattern of this molecule, featuring a chloromethyl, difluoromethyl, hydroxy, and trifluoromethyl group, contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The structural features of 4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine position it as a versatile intermediate in the synthesis of more complex pharmacophores. The presence of the chloromethyl group allows for further functionalization via nucleophilic addition reactions, enabling the construction of biaryl structures or the introduction of other bioactive moieties. Additionally, the electron-withdrawing effects of the difluoromethyl and trifluoromethyl groups can modulate the electronic properties of the pyridine ring, influencing its interactions with biological targets such as enzymes and receptors.

Recent advancements in Medicinal Chemistry have highlighted the importance of fluorinated pyridines in the design of novel therapeutic agents. The fluorine atoms in this compound not only enhance metabolic stability but also improve binding affinity to biological targets. For instance, studies have demonstrated that fluorinated pyridines can act as key pharmacophores in kinase inhibitors, antiviral drugs, and anti-inflammatory agents. The hydroxyl group in 4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine further expands its synthetic utility, allowing for conjugation with other functional groups through esterification or ether formation.

In the context of drug discovery, this compound has been explored as a precursor in the synthesis of small-molecule inhibitors targeting various disease pathways. Notably, researchers have investigated its potential in developing treatments for neurological disorders, where pyridine-based compounds often exhibit significant efficacy. The combination of electron-donating and withdrawing groups in its structure may facilitate optimal interactions with protein targets, enhancing drug potency and selectivity. Furthermore, computational studies have suggested that modifications to this scaffold could lead to novel compounds with improved pharmacokinetic profiles.

The synthetic methodologies for preparing 4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine involve multi-step organic transformations that highlight its complexity and synthetic challenge. Key steps typically include nucleophilic substitution reactions at the pyridine ring followed by protection-deprotection strategies to introduce the desired substituents in high yield and purity. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to streamline the synthesis process and improve atom economy.

From a regulatory perspective, compounds like 4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies often focus on assessing their toxicity profiles, pharmacokinetic behavior, and interaction with biological systems. These studies are critical for determining the appropriate dosage regimens and identifying potential side effects that may arise from their use.

The role of computational chemistry in understanding the behavior of such complex molecules cannot be overstated. Molecular modeling techniques allow researchers to predict how these compounds will interact with biological targets at an atomic level. This approach has accelerated the drug discovery process by enabling virtual screening of large libraries of compounds before experimental synthesis is undertaken. In recent years, machine learning algorithms have been integrated into these processes to enhance predictive accuracy and identify novel drug candidates more efficiently.

The future prospects for 4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine and related derivatives remain promising as new therapeutic targets are discovered and our understanding of disease mechanisms deepens. Ongoing research aims to optimize synthetic routes for greater scalability while maintaining high purity standards necessary for pharmaceutical applications. Collaborative efforts between academia and industry are essential for translating laboratory findings into viable clinical candidates that can address unmet medical needs.

In conclusion,4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1805401-81-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as a versatile intermediate underscores its importance in drug development pipelines across multiple therapeutic areas. As research continues to uncover new possibilities for fluorinated pyridines,this compound is poised to play an increasingly important role in shaping future treatments.